Cas no 1065484-46-9 ((1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-3-yl)methanol)

• Product Name: (1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-3-yl)methanol
• CAS No: 1065484-46-9
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 2090744
• PubChem ID: 45786753
• Update Time: 2025-05-17

(1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-3-yl)methanol
• [1-(1-methylbenzimidazol-2-yl)piperidin-3-yl]methanol
• 1-(1-Methyl-1H-benzimidazol-2-yl)-3-piperidinemethanol
• [1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-3-yl]methanol
• DB-300208
• G71064
• 1065484-46-9
• [1-(1-METHYL-1,3-BENZODIAZOL-2-YL)PIPERIDIN-3-YL]METHANOL
• DTXSID60671432
• [1-(1-Methyl-1H-benzoiMidazol-2-yl)-piperidin-3-yl]-Methanol, 98+% C14H19N3O, MW: 245.33
• [1-(1-Methyl-1H-benzoimidazol-2-yl)-piperidin-3-yl]-methanol
• AKOS013660468
• [1-(1-Methyl-1H-benzimidazol-2-yl)piperidin-3-yl]methanol

• MDL： MFCD10698914
• Inchi： 1S/C14H19N3O/c1-16-13-7-3-2-6-12(13)15-14(16)17-8-4-5-11(9-17)10-18/h2-3,6-7,11,18H,4-5,8-10H2,1H3
• InChI Key： MJDGWLBJHFHHDI-UHFFFAOYSA-N
• SMILES： OCC1CN(C2=NC3C=CC=CC=3N2C)CCC1

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 1.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-3-yl)methanol

Chemical Profile of (1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-3-yl)methanol (CAS No. 1065484-46-9)

(1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-3-yl)methanol, with the CAS number 1065484-46-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.

The core structure of this compound consists of a piperidine moiety linked to a benzo[d]imidazole ring system, with a hydroxymethyl group (-CH₂OH) attached to the piperidine nitrogen. The presence of these functional groups imparts unique chemical and pharmacological properties, making it a valuable scaffold for medicinal chemists.

The benzo[d]imidazole moiety is well-documented for its role in various biological processes and has been extensively explored in the development of drugs targeting neurological disorders, cancer, and infectious diseases. Its ability to interact with biological targets such as enzymes and receptors makes it a versatile component in drug design. The incorporation of a methyl group on the benzo[d]imidazole ring further enhances its pharmacological profile by modulating electronic and steric properties.

The piperidine ring, on the other hand, is a common pharmacophore in many approved drugs due to its favorable physicochemical properties and ability to enhance oral bioavailability. Its presence in this compound suggests potential for improved solubility and metabolic stability, which are critical factors in drug development.

The hydroxymethyl group (-CH₂OH) at the 3-position of the piperidine ring introduces a polar functional group that can participate in hydrogen bonding interactions, both within the molecule and with biological targets. This feature is particularly useful for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in the development of dual-action compounds that target multiple pathways or receptors simultaneously. The unique structural features of (1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-3-yl)methanol make it an attractive candidate for such applications. For instance, studies have shown that compounds with similar scaffolds can exhibit inhibitory activity against both enzymatic targets and receptor-mediated pathways.

One area where this compound shows promise is in the treatment of neurological disorders. Research has indicated that modulators of the benzo[d]imidazole-piperidine scaffold can interact with neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases. The hydroxymethyl group may play a crucial role in modulating receptor binding affinity and duration of action, potentially leading to more effective therapeutic outcomes.

Cancer research has also benefited from the exploration of this molecular class. Preclinical studies have demonstrated that derivatives of benzo[d]imidazole-piperidine compounds can inhibit the activity of kinases and other enzymes involved in tumor growth and progression. The structural flexibility provided by the piperidine ring allows for fine-tuning of interactions with biological targets, which is essential for achieving high selectivity and minimizing off-target effects.

The synthesis of (1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-3-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the heterocyclic core, followed by functional group modifications to introduce the hydroxymethyl group at the appropriate position. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product structure.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Studies have indicated that modifications to the piperidine ring can significantly impact solubility, permeability, and metabolic stability. By carefully designing analogs with optimized physicochemical properties, it may be possible to enhance oral bioavailability and reduce inter-individual variability in drug response.

In conclusion, (1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-3-yl)methanol (CAS No. 1065484-46-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with potential biological activities observed in related compounds, make it an attractive scaffold for developing novel therapeutic agents targeting neurological disorders, cancer, and other diseases.